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Compound of Interest

Compound Name: Stellite

Cat. No.: B12683063

In the demanding environments of high-temperature research and industrial applications,
material selection is paramount to ensuring operational integrity and longevity. Among the
superalloys renowned for their performance under extreme thermal stress, Stellite and Inconel
alloys are prominent contenders. This guide provides a detailed, data-driven comparison of
these two material families, with a focus on Stellite 6 and Inconel 718, to assist researchers,
scientists, and drug development professionals in making informed material choices.

Material Composition and General Properties

Stellite alloys are a family of cobalt-chromium superalloys, characterized by their exceptional
wear resistance, hardness, and high-temperature strength.[1] The high cobalt content provides
a stable matrix at elevated temperatures, while chromium contributes to corrosion and
oxidation resistance. The addition of tungsten and carbon results in the formation of hard
carbide phases, which are crucial for the material's outstanding wear resistance.[2]

Inconel alloys, on the other hand, are a family of austenitic nickel-chromium-based superalloys.
[3] The nickel base provides excellent resistance to corrosion and oxidation at high
temperatures.[3] Inconel 718, a widely used grade, is further strengthened by the precipitation
of secondary phases containing niobium and molybdenum, which contribute to its high strength
and creep resistance at temperatures up to 704°C (1300°F).[3]

Table 1: General Properties of Stellite 6 and Inconel 718
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Property Stellite 6 Inconel 718

Primary Base Element Cobalt (Co) Nickel (Ni)

Chromium (Cr), Tungsten (W), Chromium (Cr), Niobium (Nb),

Key Alloying Elements
Carbon (C) Molybdenum (Mo), Iron (Fe)

1285 - 1410 °C (2345 - 2570 1260 - 1336 °C (2300 - 2437

Melting Range
P[] °F)

Density 8.44 g/lcm?3[1] 8.19 g/cm?3[4]

Mechanical Properties at Elevated Temperatures

The performance of materials at high temperatures is critically dependent on their ability to
retain mechanical strength and resist deformation over time.

Tensile Properties

Elevated temperature tensile testing provides crucial data on a material's strength and ductility
under thermal load.

Table 2: Tensile Strength of Inconel 718 at Elevated Temperatures

Ultimate Tensile Strength

Temperature (°C) (MPa) 0.2% Yield Strength (MPa)
Room Temperature 1375[4] 1100[4]

538 1276 1089

649 1100[4] 980[4]

760 896 827

Data for precipitation-hardened Inconel 718.

Quantitative data for the tensile properties of Stellite 6 at various elevated temperatures is not
as readily available in the public domain. However, it is known to maintain a reasonable level of
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hardness and strength up to 500°C (930°F).[1] Its primary strength at high temperatures lies in
its wear and galling resistance rather than tensile load-bearing capacity.[3]

Creep Resistance

Creep is the time-dependent deformation of a material under a constant load at high
temperatures. High creep resistance is essential for components subjected to prolonged stress

at elevated temperatures.

Table 3: Creep Rupture Strength of Inconel 718 (Stress to cause rupture in 1000 hours)

Temperature (°C) Stress (MPa)
593 758
649 634
704 483

Data for precipitation-hardened Inconel 718.

Directly comparable creep rupture data for Stellite 6 is limited. However, Stellite alloys, in
general, are known for their good high-temperature strength, with some grades like Stellite 31
exhibiting superior stress-rupture properties.[5] The cobalt-based matrix in Stellite 6 provides

inherent creep resistance.

Hardness at Elevated Temperatures

Hardness is a key indicator of a material's resistance to wear and abrasion.

Table 4: Hot Hardness of Stellite 6

Temperature (°C) Hardness (HV)
Room Temperature 380 - 490[1]
500 Retains a reasonable level of hardness[1]
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Inconel 718 also exhibits good hot hardness, which contributes to its resistance to deformation
at elevated temperatures.

Oxidation and Corrosion Resistance

Resistance to environmental degradation is crucial for materials in high-temperature
applications.

Stellite 6: The high chromium content in Stellite 6 promotes the formation of a stable,
protective chromium oxide (Cr203) layer on the surface at high temperatures, providing good
resistance to oxidation.[2] It also exhibits excellent corrosion resistance in various aggressive
environments.

Inconel 718: Inconel 718 is known for its excellent oxidation resistance up to approximately
982°C (1800°F) due to the formation of a protective chromium and nickel oxide layer.[6] It also
offers superior resistance to a wide range of corrosive media, including acidic environments.[3]

Experimental Protocols

The data presented in this guide is typically obtained through standardized testing
methodologies.

Elevated Temperature Tensile Testing (ASTM E21)

This test determines the tensile properties of metallic materials at temperatures above ambient.

[71[8]1[°]
e Specimen Preparation: Standardized tensile specimens are machined from the material.[9]

» Test Setup: The specimen is mounted in a universal testing machine equipped with a furnace
capable of maintaining a uniform and stable temperature.[7]

e Procedure:

o The specimen is heated to the desired test temperature and held for a specified duration
to ensure thermal equilibrium.[7]

o A uniaxial tensile load is applied at a controlled strain rate until the specimen fractures.[7]
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o Load and elongation data are continuously recorded to generate a stress-strain curve.

« Data Acquired: Ultimate tensile strength, yield strength, elongation, and reduction of area.[9]

Data Analysis

Machine Tensile Specimen gesed Mount in UTM with Furnace Hold for Thermal Equilibrium Apply Uniaxial Tensile Load | Generate Stress-Strain Curve }—»‘ Determine Tensile Properties

Specimen Preparation Testing Procedure Data Analysis

Machine Creep Specimen gma g Mount in Creep Tester Heat and Apply Constant Load Measure Elongation Over Time gum o

Plot Creep Curve }—>| Determine Creep Rate & Rupture Time
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Specimen Preparation

Prepare Material Coupons Measure Initial Weight

|

Testing Procedure

Expose to High Temperature in Air —l>| Measure Final Weight H Calculate Weight Gain H Metallographic Examination

Data Analysis
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Co-Cr-W-C Composition

Hard Carbide Phases in Co Matrix
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Inconel
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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